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Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two widely used disperse dyes,

Disperse Blue 60 and Disperse Blue 79, with a focus on their performance characteristics

when applied to polyester substrates. The information presented herein is curated from

technical data sheets and scientific literature to assist researchers and professionals in making

informed decisions for their specific applications.

Chemical and Physical Properties
Disperse Blue 60 and Disperse Blue 79 belong to different chemical classes, which

fundamentally influences their application properties and performance. Disperse Blue 60 is an

anthraquinone dye, known for its bright turquoise blue shade and good overall fastness.[1][2]

Disperse Blue 79 is a monoazo dye, valued for its navy blue hue and excellent sublimation

fastness.[3] A common variant, Disperse Blue 79:1, shares a similar chromophore with slight

structural modifications.

A summary of their key chemical and physical properties is presented in Table 1.
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Property Disperse Blue 60 Disperse Blue 79 Disperse Blue 79:1

C.I. Name Disperse Blue 60 Disperse Blue 79 Disperse Blue 79:1

CAS Number 12217-80-0[1] 12239-34-8[3] 75497-74-4[4]

Chemical Class Anthraquinone[2] Monoazo[3] Monoazo

Molecular Formula C₂₀H₁₇N₃O₅[1] C₂₄H₂₇BrN₆O₁₀[3] C₂₃H₂₅BrN₆O₁₀[4]

Molecular Weight 379.37 g/mol [1] 639.41 g/mol [3] 625.38 g/mol [4]

Shade on Polyester
Brilliant Turquoise

Blue[2]
Red-light navy blue[3] Navy[4]

Solubility Soluble in acetone[5] Soluble in acetone[3] Soluble in acetone[4]

Comparative Performance Data
The fastness properties of disperse dyes are critical indicators of their performance and

durability on textile substrates. The following table summarizes the light, wash, and sublimation

fastness of Disperse Blue 60 and Disperse Blue 79 on polyester, based on available technical

data. The ratings are on a scale of 1 to 8 for light fastness (where 8 is the highest) and 1 to 5

for wash and sublimation fastness (where 5 is the best).

Fastness Property Test Standard Disperse Blue 60 Disperse Blue 79

Light Fastness ISO 105-B02 6-7[6] 6-7[7]

Wash Fastness

(Staining)
ISO 105-C06 4-5[6] 4-5[7]

Wash Fastness

(Fading)
ISO 105-C06 4-5[6] 5[7]

Sublimation Fastness

(Staining)
ISO 105-P01 (180°C) 4-5[6] 4[7]

Sublimation Fastness

(Fading)
ISO 105-P01 (180°C) 4-5[6] 5[7]
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Note: The reported fastness grades can vary slightly between different manufacturers and

testing conditions.

Experimental Protocols
For accurate and reproducible comparative studies, standardized experimental protocols are

essential. Below are the detailed methodologies for key fastness tests as per the International

Organization for Standardization (ISO).

High-Temperature Dyeing of Polyester
This method is commonly used for applying disperse dyes to polyester fibers.
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Dye Bath Preparation

Dyeing Process

Aftertreatment

Weigh dye and dispersing agent

Make a paste with water

Add to dye bath with auxiliaries

Introduce polyester fabric

Start Dyeing

Raise temperature to 130-135°C

Hold for 30-60 minutes

Cool down to 70-80°C

Rinse

End of Dyeing Cycle

Reduction clearing (NaOH, Na₂S₂O₄)

Hot and cold rinse

Neutralize and dry

Click to download full resolution via product page

Caption: High-temperature dyeing workflow for polyester.
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Light Fastness Test (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Sample Preparation

Exposure

Evaluation

Cut dyed specimen

Mount on card with Blue Wool Standards

Partially cover specimen and standards

Place in Xenon arc lamp apparatus

Start Test

Expose under controlled conditions

Compare fading of specimen to Blue Wool Standards

End of Exposure

Assign rating (1-8)
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Click to download full resolution via product page

Caption: ISO 105-B02 Light Fastness Test Workflow.

Wash Fastness Test (ISO 105-C06)
This method is intended for determining the resistance of the color of textiles to domestic or

commercial laundering procedures.
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Sample Preparation

Washing

Evaluation

Cut dyed specimen (10x4 cm)

Attach to multifibre adjacent fabric

Place in container with detergent solution and steel balls

Start Test

Agitate at specified temperature and time

Rinse and dry the composite specimen

End of Washing

Assess color change and staining using grey scales

Assign rating (1-5)

Click to download full resolution via product page

Caption: ISO 105-C06 Wash Fastness Test Workflow.
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Sublimation Fastness Test (ISO 105-P01)
This test determines the resistance of the color of textiles to the action of dry heat, as in

sublimation during storage or processing.

Sample Preparation

Heating

Evaluation

Cut dyed specimen

Place between two undyed fabrics

Place composite specimen in heating device

Start Test

Apply specified temperature (e.g., 180°C) and pressure for 30s

Cool and condition the specimen

End of Heating

Assess color change and staining using grey scales

Assign rating (1-5)
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Caption: ISO 105-P01 Sublimation Fastness Test Workflow.

Concluding Remarks
Both Disperse Blue 60 and Disperse Blue 79 exhibit high-performance characteristics on

polyester, making them suitable for a wide range of applications. The choice between the two

will largely depend on the desired shade and specific fastness requirements of the end-

product.

Disperse Blue 60 offers a brilliant, greener-toned blue and demonstrates excellent all-

around fastness properties. Its anthraquinone structure contributes to its good light stability.

[2]

Disperse Blue 79 provides a deep, red-toned navy blue and is particularly noted for its

superior sublimation fastness, which is a critical factor in post-dyeing heat treatments like

thermosol dyeing and printing.[3]

For critical applications, it is recommended that researchers conduct their own comparative

evaluations under conditions that precisely replicate their intended use. The experimental

protocols provided in this guide offer a standardized framework for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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